Cas no 265652-38-8 (Methyl 4-Bromo-3-methylthiophene-2-carboxylate)

• Product Name: Methyl 4-Bromo-3-methylthiophene-2-carboxylate
• CAS No: 265652-38-8
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• MDL: MFCD14584476
• CID: 2135352
• PubChem ID: 59212115
• Update Time: 2025-08-04

Methyl 4-Bromo-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methyl-2-Thiophenecarboxylic acid methyl ester
• DTXSID101189185
• 265652-38-8
• SCHEMBL1529989
• 2-Thiophenecarboxylic acid, 4-bromo-3-methyl-, methyl ester
• MFCD14584476
• Methyl 4-bromo-3-methylthiophene-2-carboxylate
• methyl-4-bromo-3-methylthiophene-2-carboxylate
• AKOS027253046
• FS-4920
• CS-0179477
• Methyl4-bromo-3-methylthiophene-2-carboxylate
• methyl 4-bromo-3-methyl-2-thiophenecarboxylate
• SY333960
• ZTDYZXWQADNRRI-UHFFFAOYSA-N
• DB-067647
• SB67119
• 4-Bromo-3-methyl-thiophene-2-carboxylic acid methyl ester
• Methyl 4-Bromo-3-methylthiophene-2-carboxylate

• MDL： MFCD14584476
• Inchi： 1S/C7H7BrO2S/c1-4-5(8)3-11-6(4)7(9)10-2/h3H,1-2H3
• InChI Key： ZTDYZXWQADNRRI-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 233.93501g/mol
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 263.3±35.0 °C at 760 mmHg
• Flash Point: 113.1±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 4-Bromo-3-methylthiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-Bromo-3-methylthiophene-2-carboxylate

Recent Advances in the Application of Methyl 4-Bromo-3-methylthiophene-2-carboxylate (CAS: 265652-38-8) in Chemical Biology and Pharmaceutical Research

Methyl 4-Bromo-3-methylthiophene-2-carboxylate (CAS: 265652-38-8) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutics targeting infectious diseases, cancer, and neurological disorders. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic benefits.

One of the most significant breakthroughs in the use of Methyl 4-Bromo-3-methylthiophene-2-carboxylate is its role as a building block for the synthesis of thiophene-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent inhibitors of bacterial efflux pumps, which are critical in addressing antibiotic resistance. The study reported a 70% increase in inhibitory activity compared to previous analogs, underscoring the compound's potential in combating multidrug-resistant pathogens.

In oncology research, Methyl 4-Bromo-3-methylthiophene-2-carboxylate has been employed in the design of small-molecule kinase inhibitors. A recent preclinical study showcased its incorporation into a novel compound targeting the PI3K/AKT/mTOR pathway, a frequently dysregulated signaling cascade in cancers. The resulting derivative exhibited promising antitumor activity in vitro and in vivo, with a notable reduction in tumor growth observed in xenograft models. These findings were published in Cancer Research and have sparked further investigations into its clinical applicability.

Beyond its therapeutic potential, the compound has also been explored for its role in chemical biology. Researchers have utilized it as a versatile scaffold for the development of fluorescent probes and imaging agents. A 2024 study in ACS Chemical Biology detailed its use in creating a thiophene-based probe for real-time monitoring of enzymatic activity in live cells. This innovation opens new avenues for studying cellular processes and drug-target interactions with high precision.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from Methyl 4-Bromo-3-methylthiophene-2-carboxylate. Current research efforts are focused on improving bioavailability and reducing off-target effects through structural modifications. Collaborative projects between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 4-Bromo-3-methylthiophene-2-carboxylate (CAS: 265652-38-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from antibiotic development to cancer therapy and imaging, highlight its significance in advancing drug discovery. Future studies are expected to further elucidate its mechanistic roles and expand its utility in addressing unmet medical needs.